Cas no 1804824-74-5 (6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid is a versatile heterocyclic compound featuring a chloromethyl group, a hydroxyl group, and a trifluoromethoxy substituent on a pyridine core. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for modifying bioactive molecules. The presence of the chloromethyl group allows for further derivatization, while the trifluoromethoxy moiety enhances lipophilicity and metabolic stability. The carboxylic acid functionality provides a handle for conjugation or salt formation. This compound is particularly useful in the development of fluorinated analogs, where its unique substitution pattern can influence binding affinity and pharmacokinetic properties. It is typically handled under controlled conditions due to its reactivity.

6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid structure

1804824-74-5 structure

Product Name:6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid

CAS No:1804824-74-5

MF:C₈H₅ClF₃NO₄

MW:271.577811956406

CID:4830588

Update Time:2025-05-25

6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid
- Inchi： 1S/C8H5ClF3NO4/c9-2-3-1-4(14)5(7(15)16)6(13-3)17-8(10,11)12/h1H,2H2,(H,13,14)(H,15,16)
- InChI Key： KKLJDZNQDUEHFC-UHFFFAOYSA-N
- SMILES： ClCC1=CC(C(C(=O)O)=C(N1)OC(F)(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 427
XLogP3: 2.2
Topological Polar Surface Area: 75.6

6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029097434-1g	6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid	1804824-74-5	97%	1g	$1,490.00	2022-04-01

6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid Related Literature

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Additional information on 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid

6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1804824-74-5, known as 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group, a hydroxyl group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid in the development of novel pharmaceutical agents. The chloromethyl group is known to enhance the molecule's reactivity, making it a promising candidate for use in drug delivery systems. Additionally, the hydroxyl group and trifluoromethoxy group play crucial roles in modulating the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have recently developed innovative methods to improve the yield and purity of 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid. These advancements have not only streamlined the production process but also opened up new avenues for exploring its potential applications in various industries.

In terms of physical properties, 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid exhibits a high melting point and excellent thermal stability, making it suitable for use in high-temperature applications. Its chemical stability under diverse environmental conditions further enhances its utility in industrial settings.

The biological activity of this compound has been extensively studied, with findings indicating its potential as an antimicrobial agent. The chloromethyl group contributes to its ability to inhibit bacterial growth, while the hydroxyl group and trifluoromethoxy group enhance its selectivity against specific pathogens. These properties make it a valuable addition to the arsenal of compounds being explored for novel antibiotic development.

Moreover, 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers are actively investigating its potential in these areas, with preliminary results suggesting significant opportunities for innovation.

In conclusion, 6-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its distinctive structure, combined with recent advancements in synthesis and application research, positions it as a key player in future scientific developments.